Cas no 60390-48-9 (5-(Hydroxymethyl)-6-methylpyridin-3-ol)

• Product Name: 5-(Hydroxymethyl)-6-methylpyridin-3-ol
• CAS No: 60390-48-9
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 4906373
• Update Time: 2025-05-27

5-(Hydroxymethyl)-6-methylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-(hydroxymethyl)-6-methylpyridin-3-ol
• 5-hydroxymethyl-6-methylpyridin-3-ol
• 5-Hydroxy-2-methyl-3-pyridinemethanol
• 5-Hydroxy-2-methylpyridine-3-methanol
• 3-pyridinemethanol,5-hydroxy-2-methyl-
• 5-(Hydroxymethyl)-6-methylpyridin-3-ol

• Inchi： 1S/C7H9NO2/c1-5-6(4-9)2-7(10)3-8-5/h2-3,9-10H,4H2,1H3
• InChI Key： GDWYNOCOYNASFB-UHFFFAOYSA-N
• SMILES： OCC1=CC(=CN=C1C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 0
• Topological Polar Surface Area: 53.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 5-(Hydroxymethyl)-6-methylpyridin-3-ol

5-(Hydroxymethyl)-6-methylpyridin-3-ol (CAS No. 60390-48-9): A Comprehensive Overview

5-(Hydroxymethyl)-6-methylpyridin-3-ol (CAS No. 60390-48-9) is a specialized organic compound belonging to the pyridine derivative family. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries, particularly in pharmaceuticals, agrochemicals, and material science. The presence of both hydroxymethyl and methyl groups on the pyridine ring makes it a versatile intermediate for synthesizing more complex molecules.

The molecular formula of 5-(Hydroxymethyl)-6-methylpyridin-3-ol is C₇H₉NO₂, with a molecular weight of 139.15 g/mol. Its structure features a pyridine core substituted with a hydroxymethyl group at the 5-position and a methyl group at the 6-position, along with a hydroxyl group at the 3-position. This arrangement contributes to its moderate polarity and solubility in polar solvents like water, ethanol, and methanol. Researchers often explore its reactivity, particularly in nucleophilic substitution and oxidation reactions, which are critical for drug discovery and material synthesis.

One of the most searched questions about 5-(Hydroxymethyl)-6-methylpyridin-3-ol is its role in pharmaceutical intermediates. Recent studies highlight its utility in developing novel therapeutic agents, especially in antiviral and anti-inflammatory drug research. For instance, its structural similarity to nicotinamide derivatives makes it a candidate for modulating metabolic pathways. Additionally, its potential as a building block for bioactive molecules aligns with the growing demand for personalized medicine and targeted therapies.

In the agrochemical sector, 5-(Hydroxymethyl)-6-methylpyridin-3-ol is investigated for its role in synthesizing environmentally friendly pesticides and herbicides. With increasing global emphasis on sustainable agriculture, this compound’s derivatives are being tested for their efficacy and low environmental impact. Its biodegradability and non-toxic profile make it a promising alternative to traditional agrochemicals, addressing concerns about soil health and food safety.

From a commercial perspective, the market for pyridine derivatives like 5-(Hydroxymethyl)-6-methylpyridin-3-ol is expanding, driven by advancements in chemical synthesis and rising R&D investments. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of pharmaceutical and specialty chemical industries. The compound’s CAS No. 60390-48-9 is frequently searched in procurement databases, reflecting its industrial relevance.

Another trending topic is the use of 5-(Hydroxymethyl)-6-methylpyridin-3-ol in material science, particularly in the development of functional polymers and coordination complexes. Its ability to act as a ligand or a cross-linking agent has been explored in creating smart materials with applications in catalysis, sensors, and nanotechnology. Researchers are also investigating its role in green chemistry initiatives, where it serves as a precursor for eco-friendly materials.

Safety and handling of 5-(Hydroxymethyl)-6-methylpyridin-3-ol are also frequently discussed. While it is not classified as a hazardous substance, standard laboratory precautions, such as wearing gloves and eye protection, are recommended. Proper storage in a cool, dry place away from strong oxidizers ensures its stability and longevity. These precautions align with the broader industry trends toward workplace safety and regulatory compliance.

In conclusion, 5-(Hydroxymethyl)-6-methylpyridin-3-ol (CAS No. 60390-48-9) is a multifaceted compound with significant potential across multiple sectors. Its applications in pharmaceuticals, agrochemicals, and material science, coupled with its commercial viability, make it a subject of ongoing research and industrial interest. As scientific advancements continue, this compound is likely to play an even more prominent role in addressing contemporary challenges in health, agriculture, and technology.